Cas no 1807020-70-7 (5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid
• CAS No: 1807020-70-7
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4893522
• Update Time: 2025-06-07

5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6F2INO2/c1-3-6(11)5(8(13)14)4(2-12-3)7(9)10/h2,7H,1H3,(H,13,14)
• InChI Key： XRAYLXXEGWEZFQ-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid

Introduction to 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid (CAS No. 1807020-70-7)

5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid, identified by its CAS number 1807020-70-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications. The presence of multiple functional groups, including an iodo substituent, a difluoromethyl group, and a carboxylic acid moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has made it a preferred moiety in the development of novel therapeutic agents targeting various diseases. In contrast, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. The carboxylic acid functionality further expands the synthetic possibilities, allowing for derivatization into esters, amides, or other pharmacophores essential for drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid as a key building block in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the combination of the difluoromethyl and iodo groups facilitates precise tuning of electronic properties and interactions with biological targets. Additionally, the compound has been explored in the creation of antiviral agents, leveraging its structural features to disrupt viral replication mechanisms.

The agrochemical sector has also benefited from the versatility of this compound. Researchers have utilized 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid to synthesize novel herbicides and fungicides. The difluoromethyl group contributes to improved environmental persistence, while the iodo substituent allows for selective targeting of pathogenic fungi and weeds. These attributes make it an attractive candidate for developing next-generation crop protection agents that offer enhanced efficacy and reduced environmental impact.

In terms of synthetic methodologies, this compound serves as a valuable precursor in multi-step organic transformations. The presence of both an electrophilic iodine atom and a nucleophilic carboxylic acid group enables sequential functionalization strategies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl moieties at the iodo-bearing position, followed by carboxylation or esterification at the acidic end. Such modular approaches are increasingly employed in high-throughput screening programs to accelerate drug discovery efforts.

From a computational chemistry perspective, the electronic properties of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid have been extensively studied to optimize drug-like properties. Molecular modeling studies indicate that the difluoromethyl group exerts steric and electronic effects that can fine-tune binding interactions with protein targets. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic profiles. Furthermore, quantum mechanical calculations have revealed that the compound exhibits favorable dipole moments and polarizabilities, which are critical parameters for optimizing bioavailability.

The role of this compound in biocatalysis is another emerging area of interest. Enzymatic modifications have been explored to introduce diverse functional groups while maintaining structural integrity. For example, lipases have been employed to convert the carboxylic acid into esters under mild conditions, preserving sensitive functional groups such as the iodo substituent. Such biocatalytic approaches align with green chemistry principles by reducing reliance on harsh reagents and minimizing waste generation.

Future directions in research may explore novel applications of 5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid in materials science and nanotechnology. Its ability to undergo selective functionalization makes it a promising candidate for designing organic semiconductors or luminescent materials. Additionally, its incorporation into metal-organic frameworks (MOFs) could lead to innovative applications in gas storage or catalysis.

In conclusion,5-(Difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylic acid (CAS No. 1807020-70-7) represents a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features continue to inspire new synthetic strategies and applications, underscoring its importance as a scientific resource.